N-(4-methoxyphenyl)-2-[2-oxo-3-(pyrrolidin-1-ylsulfonyl)pyridin-1(2H)-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-methoxyphenyl)-2-[2-oxo-3-(pyrrolidin-1-ylsulfonyl)pyridin-1(2H)-yl]acetamide is a useful research compound. Its molecular formula is C18H21N3O5S and its molecular weight is 391.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
1. Antidepressant and Anti-Addiction Potential
N-(4-methoxyphenyl)-2-[2-oxo-3-(pyrrolidin-1-ylsulfonyl)pyridin-1(2H)-yl]acetamide has been identified as a κ-opioid receptor (KOR) antagonist with potential for treating depression and addiction disorders. The compound demonstrated antidepressant-like efficacy in mouse models and showed potential in treating reinstatement of extinguished cocaine-seeking behavior (Grimwood et al., 2011).
2. Anticancer Properties
Research has indicated the effectiveness of related pyridin-3-yl and pyrrolidin-1-yl compounds in anticancer activity. These compounds were evaluated for in vitro anticancer activity on human leukemic cell lines, showing cytotoxicity against PANC-1 and HepG2 cell lines (Vinayak et al., 2014).
3. Antimicrobial Activity
Compounds structurally similar to this compound have been synthesized and shown to possess antimicrobial activity. This includes antibacterial and anti-fungal properties, indicating a potential for developing new antimicrobial agents (Mahyavanshi et al., 2017).
4. Insecticidal Activity
Pyridine derivatives, closely related to the compound , have been studied for their insecticidal activity. These studies revealed significant aphidicidal activities, suggesting a potential use in agricultural pest control (Bakhite et al., 2014).
5. Anticonvulsant Activity
Compounds with pyrrolidin-1-yl groups have been investigated for their anticonvulsant activity, showing effectiveness in animal models of epilepsy. This suggests potential applications in developing new treatments for seizure disorders (Obniska et al., 2015).
6. PI3K Inhibitors for Cancer Therapy
Modifications of similar compounds, replacing the acetamide group with alkylurea, have led to potent antiproliferative activities against cancer cell lines and inhibition of PI3Ks, suggesting its role in cancer therapy (Wang et al., 2015).
Properties
IUPAC Name |
N-(4-methoxyphenyl)-2-(2-oxo-3-pyrrolidin-1-ylsulfonylpyridin-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O5S/c1-26-15-8-6-14(7-9-15)19-17(22)13-20-10-4-5-16(18(20)23)27(24,25)21-11-2-3-12-21/h4-10H,2-3,11-13H2,1H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IFEKEFJLQWQQMX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)CN2C=CC=C(C2=O)S(=O)(=O)N3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.